1-(4-Chlorophenyl)-2-(2-isoquinoliniumyl)-3-oxo-3-phenyl-1-propen-1-olate
1-(4-Chlorophenyl)-2-(2-isoquinoliniumyl)-3-oxo-3-phenyl-1-propen-1-olate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0789519
InChI:
InChI=1S/C24H16ClNO2/c25-21-12-10-19(11-13-21)24(28)22(23(27)18-7-2-1-3-8-18)26-15-14-17-6-4-5-9-20(17)16-26/h1-16H
SMILES:
C1=CC=C(C=C1)C(=C(C(=O)C2=CC=C(C=C2)Cl)[N+]3=CC4=CC=CC=C4C=C3)[O-]
Molecular Formula:
C24H16ClNO2
Molecular Weight:
385.8 g/mol
1-(4-Chlorophenyl)-2-(2-isoquinoliniumyl)-3-oxo-3-phenyl-1-propen-1-olate
CAS No.:
Cat. No.: VC0789519
Molecular Formula: C24H16ClNO2
Molecular Weight: 385.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C24H16ClNO2 |
|---|---|
| Molecular Weight | 385.8 g/mol |
| IUPAC Name | (E)-3-(4-chlorophenyl)-2-isoquinolin-2-ium-2-yl-3-oxo-1-phenylprop-1-en-1-olate |
| Standard InChI | InChI=1S/C24H16ClNO2/c25-21-12-10-19(11-13-21)24(28)22(23(27)18-7-2-1-3-8-18)26-15-14-17-6-4-5-9-20(17)16-26/h1-16H |
| Standard InChI Key | RJQZZETUEWXOLB-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)/C(=C(/C(=O)C2=CC=C(C=C2)Cl)\[N+]3=CC4=CC=CC=C4C=C3)/[O-] |
| SMILES | C1=CC=C(C=C1)C(=C(C(=O)C2=CC=C(C=C2)Cl)[N+]3=CC4=CC=CC=C4C=C3)[O-] |
| Canonical SMILES | C1=CC=C(C=C1)C(=C(C(=O)C2=CC=C(C=C2)Cl)[N+]3=CC4=CC=CC=C4C=C3)[O-] |
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